Cas no 7479-04-1 (1H-Benzimidazole,2-butyl-6-methyl-)
7479-04-1 structure
Product Name:1H-Benzimidazole,2-butyl-6-methyl-
CAS No:7479-04-1
MF:C12H16N2
MW:188.268842697144
CID:580605
PubChem ID:344589
Update Time:2025-04-19
1H-Benzimidazole,2-butyl-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-butyl-6-methyl-
- 1H-Benzimidazole,2-butyl-6-methyl-; SureCN9720977; AC1L80WE; AKOS002792666; SureCN9720980; CTK5E0520; AG-G-97629; NSC401577; 2-butyl-5-methyl-1H-benzimidazole;
- 2-butyl-5-methylbenzi-midazole
- 2-butyl-6-methyl-1H-benzimidazole
- SCHEMBL9720977
- NSC-401577
- DTXSID90322581
- NSC401577
- AKOS002792666
- 7479-04-1
-
- Inchi: 1S/C12H16N2/c1-3-4-5-12-13-10-7-6-9(2)8-11(10)14-12/h6-8H,3-5H2,1-2H3,(H,13,14)
- InChI Key: PKWBIPJGJPPPOB-UHFFFAOYSA-N
- SMILES: N1C2C=C(C)C=CC=2N=C1CCCC
Computed Properties
- Exact Mass: 188.13148
- Monoisotopic Mass: 188.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.062
- Boiling Point: 373.8°C at 760 mmHg
- Flash Point: 188.4°C
- Refractive Index: 1.595
- PSA: 28.68
1H-Benzimidazole,2-butyl-6-methyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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